Cas no 2156900-27-3 (3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2156900-27-3
• MF: C₂₉H₃₆N₂O₆
• MW: 508.605948448181
• CID: 5777555
• PubChem ID: 165834215
• Update Time: 2025-08-05

3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1090789
• 2156900-27-3
• 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

• Inchi： 1S/C29H36N2O6/c1-28(2,3)37-27(35)31-16-10-9-15-24(31)29(4,17-25(32)33)30-26(34)36-18-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,23-24H,9-10,15-18H2,1-4H3,(H,30,34)(H,32,33)
• InChI Key： GLULKBVTDBAZDG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C(C)(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 508.25733687g/mol
• Monoisotopic Mass: 508.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Research Brief on 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2156900-27-3)

In recent years, the compound 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2156900-27-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. The tert-butoxycarbonyl (Boc) and fluorenylmethyloxycarbonyl (Fmoc) protecting groups play pivotal roles in facilitating selective reactions during peptide synthesis, making this compound invaluable in medicinal chemistry.

Recent studies have focused on optimizing the synthetic routes for 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel solid-phase synthesis approach that significantly reduces side reactions and improves scalability. The study highlighted the compound's stability under various conditions, which is crucial for its application in large-scale pharmaceutical production.

Beyond its synthetic utility, this compound has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exhibit moderate inhibitory effects on certain proteases involved in inflammatory pathways. These findings, published in Bioorganic & Medicinal Chemistry Letters, open new avenues for developing anti-inflammatory agents targeting specific enzymatic processes.

The pharmaceutical industry has also explored the use of this compound in prodrug design. Its dual-protecting group strategy allows for controlled release of active pharmaceutical ingredients (APIs) in targeted tissues. A recent patent application (WO2023056789) describes its incorporation into peptide-based prodrugs for enhanced bioavailability and reduced systemic toxicity, particularly in oncology applications.

Quality control and analytical characterization of 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid have been addressed through advanced techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS). These methods, detailed in a 2024 Analytical Chemistry publication, provide robust protocols for ensuring batch-to-batch consistency in pharmaceutical manufacturing.

Looking forward, researchers anticipate expanded applications of this compound in drug discovery pipelines, particularly in the development of next-generation peptide therapeutics. Its structural versatility and proven synthetic accessibility position it as a valuable building block for addressing current challenges in drug delivery and targeted therapy. Ongoing clinical trials incorporating derivatives of this compound are expected to yield important data within the next 2-3 years.